Cas no 2229564-25-2 ({3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine)

• Product Name: {3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine
• CAS No: 2229564-25-2
• MF: C₁₃H₁₅F₄N
• MW: 261.258517503738
• CID: 6352571
• PubChem ID: 165975626
• Update Time: 2025-05-21

{3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine
• 2229564-25-2
• {3-[2-fluoro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine
• EN300-1957756

• Inchi： 1S/C13H15F4N/c1-12(2)9(6-18)11(12)8-5-7(13(15,16)17)3-4-10(8)14/h3-5,9,11H,6,18H2,1-2H3
• InChI Key： FMCORTXOAHRDGI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 261.11406213g/mol
• Monoisotopic Mass: 261.11406213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on {3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine

The Compound CAS No. 2229564-25-2: {3-(2-fluoro-5-trifluoromethylphenyl)-2,2-dimethylcyclopropyl}methanamine

The compound with CAS No. 2229564-25-2, known as {3-(2-fluoro-5-trifluoromethylphenyl)-2,2-dimethylcyclopropyl}methanamine, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, agrochemicals, and advanced materials. The cyclopropyl ring, combined with the trifluoromethyl and fluoro substituents, contributes to its distinctive electronic and steric properties.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The {3-(substituted phenyl)-cyclopropyl}methanamine core structure has been shown to exhibit remarkable bioactivity in preclinical models. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that analogs of this compound possess potent inhibitory activity against key enzymes involved in neurodegenerative diseases. The trifluoromethyl group plays a critical role in enhancing the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

In terms of synthesis, the compound is typically prepared via a multi-step process involving palladium-catalyzed cross-coupling reactions and ring-closing metathesis. The incorporation of the fluoro and trifluoromethyl groups is achieved through precise substitution reactions, ensuring high selectivity and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and purity.

The physical properties of this compound are equally noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for various industrial applications. For example, its high thermal stability has been leveraged in the development of advanced polymers and coatings. Additionally, the compound's ability to form stable complexes with metal ions has opened new avenues in catalysis and materials science.

From an environmental standpoint, studies have shown that this compound exhibits low toxicity to aquatic organisms under standard test conditions. Its biodegradation pathways have been characterized, providing insights into its environmental fate and safety profile. These findings are particularly relevant for regulatory compliance in industries such as agriculture and pharmaceuticals.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance yield and reduce costs. Collaborative efforts between academic institutions and industry partners are exploring its potential as a building block for more complex molecules with enhanced functionality. The integration of computational chemistry tools has further accelerated the discovery process by enabling virtual screening of potential applications.

In conclusion, CAS No. 2229564-25-2 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodology and application development, positions it as a key player in modern chemical innovation.